Cas no 745783-70-4 ((1S,2S)-(+)-2-BENZYLOXYCYCLOPENTYL ISOCYANATE)

• Product Name: (1S,2S)-(+)-2-BENZYLOXYCYCLOPENTYL ISOCYANATE
• CAS No: 745783-70-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD05664070
• CID: 891068
• PubChem ID: 11863571
• Update Time: 2025-09-27

(1S,2S)-(+)-2-BENZYLOXYCYCLOPENTYL ISOCYANATE Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-(+)-2-BENZYLOXYCYCLOPENTYL ISOCYANATE
• ({[(1R,2R)-2-Isocyanatocyclopentyl]oxy}methyl)benzene
• 745783-70-4
• SCHEMBL3334392
• DB-246749

• MDL： MFCD05664070
• Inchi： 1S/C13H15NO2/c15-10-14-12-7-4-8-13(12)16-9-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-9H2/t12-,13-/m0/s1
• InChI Key： OBCLNTYESQZKFV-STQMWFEESA-N
• SMILES： O(CC1C=CC=CC=1)[C@H]1CCC[C@@H]1N=C=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Refractive Index: 1.5240
• Sensitiveness: Moisture Sensitive

(1S,2S)-(+)-2-BENZYLOXYCYCLOPENTYL ISOCYANATE Security Information

• Hazardous Material transportation number：2206
• Hazard Category Code： 20/22-36/37/38-42
• Safety Instruction： 23-26-36/37/39-45
• Risk Phrases：20/22-36/37/38-42
• Safety Term：23-26-36/37/39-45
• Packing Group：II
• HazardClass：6.1
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers